1-(1-Acetylpyrrolidine-2-carbonyl)azetidine-3-carboxylic acid

• IUPAC Name: 1-(1-acetylpyrrolidine-2-carbonyl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C11H16N2O4/c1-7(14)13-4-2-3-9(13)10(15)12-5-8(6-12)11(16)17/h8-9H,2-6H2,1H3,(H,16,17)
• InChI Key: ZEYOHMVXHYBKIL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC1C(=O)N2CC(C2)C(=O)O
• Molecular Formula: C11H16N2O4
• DSSTOX Substance ID: DTXSID801165075
• Molecular Weight: 240.26 g/mol
• CAS RN: 1361111-62-7

Description

1-(1-Acetylpyrrolidine-2-carbonyl)azetidine-3-carboxylic acid, also known as ACPCA, is an organic compound that has been used in various scientific research applications. ACPCA is a cyclic amino acid derivative that is often used as a building block in peptide synthesis and as an intermediate in the synthesis of other compounds. ACPCA has also been used in the synthesis of various heterocyclic compounds, such as pyrrolidine, azetidine, and piperidine derivatives.

Scientific Research Applications

Levulinic acid (LEV), a biomass-derived compound, has been recognized for its potential in drug synthesis due to its carbonyl and carboxyl functional groups, which offer flexibility and diversity. This compound can significantly lower the cost of drug synthesis while simplifying complex synthesis steps. Its application spans across various medical fields, including cancer treatment and the development of medical materials. For instance, LEV can be used directly as a raw material for drug synthesis or to create related derivatives for specific drug synthesis applications. Moreover, it acts as a linker for pharmaceutical reagents and carriers, forming pharmaceutical intermediates with significant implications in medicine (Zhang et al., 2021).

Functional Chemical Groups and Novel CNS Drugs

Research into functional chemical groups that may serve as precursors for novel Central Nervous System (CNS) acting drugs has highlighted the significance of heterocycles with heteroatoms (nitrogen, sulphur, oxygen) in drug development. These compounds, including carboxylic acids, aldehydes, and esters, play a crucial role in synthesizing potential CNS drugs. Their ability to form various medicinally active functional groups through reactions like acylation and esterification opens new avenues for drug synthesis aimed at addressing CNS disorders (Saganuwan, 2017).

Supercritical Fluids in Carboxylic Acid Extraction

The extraction of carboxylic acids from aqueous solutions using supercritical CO2 offers an environmentally friendly, efficient method that surpasses traditional extraction techniques in yield and simplicity. This process, leveraging the non-toxic, non-flammable properties of supercritical CO2, demonstrates the utility of carboxylic acids in cleaner, sustainable chemical processes (Djas & Henczka, 2018).

Metathesis Reactions and β-Amino Acid Derivatives

Cyclic β-amino acids, crucial in drug research, benefit from metathesis reactions for their synthesis and functionalization. These reactions, including ring-closing and cross metathesis, provide access to a variety of β-amino acid derivatives, illustrating the broad applicability of such processes in medicinal chemistry for developing new therapeutic agents (Kiss et al., 2018).